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Abstract
Europium (Eu), a member of the lanthanide series, is a rare earth element of significant

interest in geochemistry. Its unique redox chemistry, allowing it to exist in both trivalent (Eu³⁺)

and divalent (Eu²⁺) states, sets it apart from most other lanthanides and makes it a powerful

tracer for understanding the evolution of igneous rocks and crustal differentiation processes.

This guide provides a comprehensive overview of europium's abundance in the Earth's crust,

details the analytical methodologies used for its quantification, and explains the fundamental

concept of the europium anomaly.

Europium Abundance in Earth's Crust
Europium is one of the less abundant rare earth elements.[1] Its concentration in the Earth's

crust varies depending on the rock type and geological setting. The median crustal abundance

is estimated to be around 2.0 parts per million (ppm).[2][3] More detailed estimates place the

abundance at approximately 0.00018% of the Earth's crust.[4]

The distribution of europium is not uniform. For instance, its concentration in igneous rocks is

typically between 1 and 2 ppm, while in shales and sandstones, it is around 1 ppm.[5] The

variability in these concentrations is a key aspect of its geochemical utility.
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The following table summarizes the reported abundance of europium in various terrestrial

materials. These values are estimates and can vary based on the specific location and the

analytical methods employed.[6][7]

Geological Reservoir
Reported Abundance
(mg/kg or ppm)

Reference(s)

Median Continental Crust 2.0 [2]

Estimated Crustal Abundance 2.0 [3]

Igneous Rocks 1.0 - 2.0 [5]

Shales 1.0 [5]

Sandstones 1.0 [5]

European Subsoil (Median) 0.84 [8]

European Topsoil (Median) 0.77 [8]

Stream Sediment (Median) 0.99 [8]

Oceanic Abundance 1.3 x 10⁻⁷ mg/L [3]

The Europium Anomaly
The primary significance of europium in geochemistry stems from the "europium anomaly."

This refers to the depletion or enrichment of europium in a rock or mineral relative to other rare

earth elements (REEs) when their concentrations are normalized to a standard, such as

chondrite meteorites.[9][10] A "positive" anomaly indicates enrichment, while a "negative"

anomaly signifies depletion.[10][11]

This phenomenon is directly linked to europium's ability to be reduced from its typical trivalent

state (Eu³⁺) to a divalent state (Eu²⁺) under reducing magmatic conditions.[9][12] The Eu²⁺ ion

has a similar ionic radius and the same charge as the calcium ion (Ca²⁺).[9] This allows it to be

preferentially substituted for calcium in crystallizing minerals, particularly plagioclase feldspar.

[9][10]
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Positive Anomaly: When magma crystallizes, if plagioclase is a major fractionating mineral,

Eu²⁺ is incorporated into its crystal lattice. The accumulation of these plagioclase crystals

results in a rock with a higher concentration of europium relative to its neighboring REEs,

creating a positive europium anomaly.[10][11]

Negative Anomaly: Conversely, the residual magma from which the plagioclase has

crystallized becomes depleted in europium. If this magma is separated from the crystals

and solidifies, the resulting rock will exhibit a negative europium anomaly.[10][11]

A classic example is found on the Moon, where the plagioclase-rich lunar highlands show a

significant positive europium anomaly, while the basaltic lunar maria exhibit a strong negative

anomaly.[9][10] This suggests that the highlands are an accumulation of early-formed

plagioclase, leaving a europium-depleted mantle source from which the mare basalts were

later generated.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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